Cas no 69748-99-8 (Plaunol A)

Plaunol A structure
Plaunol A structure
Product Name:Plaunol A
CAS No:69748-99-8
MF:C20H20O6
MW:356.369206428528
CID:974166
PubChem ID:433179
Update Time:2025-04-19

Plaunol A Chemical and Physical Properties

Names and Identifiers

    • Plaunol A
    • (2S,3bα,9aS,11aα)-2α-(3-Furyl)-2,3,4,5-tetrahydro-10α-hydroxy-13-methylene-11aH-3aα,9α-ethanodifuro[2,3-c:3',4'-i][2]benzopyran-7(3bH)-one
    • AC1L8UXY
    • NSC324631
    • NSC-324631
    • DTXSID50330869
    • 69748-99-8
    • Inchi: 1S/C20H20O6/c1-10-7-15-20-12(16(21)25-15)3-2-4-14(20)19(10)8-13(11-5-6-23-9-11)24-18(19)26-17(20)22/h3,5-6,9,13-15,17-18,22H,1-2,4,7-8H2
    • InChI Key: UESBLSHYDVKRSY-UHFFFAOYSA-N
    • SMILES: O1C(C23C4C(=O)OC2CC(=C)C2(CC(C5=COC=C5)OC12)C3CCC=4)O

Computed Properties

  • Exact Mass: 356.12600
  • Monoisotopic Mass: 356.12598835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 1
  • Complexity: 730
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 78.1Ų

Experimental Properties

  • PSA: 78.13000
  • LogP: 2.61020
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